Cas no 125038-97-3 (Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI))

• Product name: Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI)
• CAS No: 125038-97-3
• MF: C₈H₁₃N
• MW: 123.19552
• CID: 1221067
• PubChem ID: 15627451

Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI)
• 1-methyl-2-prop-1-ynylpyrrolidine
• 125038-97-3

• Inchi： InChI=1S/C8H13N/c1-3-5-8-6-4-7-9(8)2/h8H,4,6-7H2,1-2H3
• InChI Key： NVLTXGMDRSJCDA-UHFFFAOYSA-N
• SMILES： CC#CC1CCCN1C

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 3.24